4-(4-fluorophenyl)-3-{[2-(4-methylphenoxy)ethyl]thio}-5-phenyl-4H-1,2,4-triazole

• IUPAC Name: 4-(4-fluorophenyl)-3-[2-(4-methylphenoxy)ethylsulfanyl]-5-phenyl-1,2,4-triazole
• InChI: InChI=1S/C23H20FN3OS/c1-17-7-13-21(14-8-17)28-15-16-29-23-26-25-22(18-5-3-2-4-6-18)27(23)20-11-9-19(24)10-12-20/h2-14H,15-16H2,1H3
• InChI Key: CXVBYLZISBEBDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCSC2=NN=C(N2C3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C23H20FN3OS
• Molecular Weight: 405.5 g/mol

Description

4-(4-fluorophenyl)-3-{[2-(4-methylphenoxy)ethyl]thio}-5-phenyl-4H-1,2,4-triazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazole derivatives and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of 4-(4-fluorophenyl)-3-{[2-(4-methylphenoxy)ethyl]thio}-5-phenyl-4H-1,2,4-triazole is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been found to induce apoptosis or programmed cell death in cancer cells.
Biochemical and Physiological Effects:
4-(4-fluorophenyl)-3-{[2-(4-methylphenoxy)ethyl]thio}-5-phenyl-4H-1,2,4-triazole has been found to exhibit significant biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. Additionally, it has been found to induce apoptosis or programmed cell death in cancer cells. It has also been found to possess antimicrobial, antifungal, and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-fluorophenyl)-3-{[2-(4-methylphenoxy)ethyl]thio}-5-phenyl-4H-1,2,4-triazole in lab experiments is its potential therapeutic applications. It has been found to exhibit significant anticancer activity and possesses antimicrobial, antifungal, and anti-inflammatory properties. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are required to determine the safety and efficacy of this compound.

Future Directions

There are several future directions for the research on 4-(4-fluorophenyl)-3-{[2-(4-methylphenoxy)ethyl]thio}-5-phenyl-4H-1,2,4-triazole. One of the future directions is to study the potential of this compound as a therapeutic agent for various diseases. Additionally, further studies are required to determine the safety and efficacy of this compound. Furthermore, the development of new synthesis methods and analogs of this compound may lead to the discovery of more potent and effective therapeutic agents.

Scientific Research Applications

4-(4-fluorophenyl)-3-{[2-(4-methylphenoxy)ethyl]thio}-5-phenyl-4H-1,2,4-triazole has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anticancer activity by inhibiting the growth of cancer cells. Additionally, it has been found to possess antimicrobial, antifungal, and anti-inflammatory properties.